(2,4)-Dihydroxy-5-(2-N,N-dimethylsulfamoylphenyl)pyrimidine, 95%

• IUPAC Name: 2-(2,4-dioxo-1H-pyrimidin-5-yl)-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C12H13N3O4S/c1-15(2)20(18,19)10-6-4-3-5-8(10)9-7-13-12(17)14-11(9)16/h3-7H,1-2H3,(H2,13,14,16,17)
• InChI Key: IHWPVZMRVOTCED-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC=C1C2=CNC(=O)NC2=O
• Molecular Formula: C12H13N3O4S
• DSSTOX Substance ID: DTXSID701134976
• Molecular Weight: 295.32 g/mol
• CAS RN: 1261953-57-4

Description

(2,4)-Dihydroxy-5-(2-N,N-dimethylsulfamoylphenyl)pyrimidine, 95% (hereafter referred to as DHP) is a small organic molecule that has recently been studied for a variety of scientific research applications. DHP has been found to be a strong antioxidant and has been used in a variety of laboratory experiments due to its unique properties.

Mechanism of Action

DHP is believed to act as an antioxidant by scavenging free radicals, which are reactive molecules that can cause oxidative damage to cells. DHP is also believed to act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines and other inflammatory mediators. Additionally, DHP has been found to inhibit the growth of certain types of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects
DHP has been found to have a variety of biochemical and physiological effects. In laboratory experiments, DHP has been found to have antioxidant, anti-inflammatory, and anti-cancer activities. Additionally, DHP has been found to have the potential to protect cells against oxidative damage, inhibit the growth of certain types of cancer cells, and reduce inflammation.

Advantages and Limitations for Lab Experiments

DHP has a number of advantages and limitations for laboratory experiments. One of the main advantages of DHP is that it is a relatively safe and non-toxic compound, which makes it suitable for use in a variety of laboratory experiments. Additionally, DHP is relatively inexpensive and easy to obtain, which makes it ideal for use in experiments that require large quantities of the compound. However, DHP is not soluble in water, which can make it difficult to use in certain laboratory experiments. Additionally, DHP is not very stable and can degrade over time, which can limit its use in long-term experiments.

Future Directions

There are a number of potential future directions for DHP research. One potential area of research is to further investigate the potential of DHP as an antioxidant and anti-inflammatory agent. Additionally, further research could be done to explore the potential of DHP to inhibit the growth of cancer cells. Additionally, further research could be done to investigate the potential of DHP to protect cells against oxidative damage and reduce inflammation. Finally, further research could be done to investigate the potential of DHP to be used in combination with other compounds to enhance its efficacy.

Synthesis Methods

DHP can be synthesized by a variety of methods, including a three-step process involving the reaction of 2,4-dihydroxy-5-amino-6-methylpyrimidine (DAP) with dimethylsulfamoyl chloride (DMSA) and subsequent deprotection of the resulting product. The first step involves the reaction of DAP with DMSA in a basic solution of sodium hydroxide. This results in the formation of a dimethylsulfamoyl-substituted DAP, which can then be deprotected in the presence of an acid to yield DHP.

Scientific Research Applications

DHP has been studied for a variety of scientific research applications, including its use as an antioxidant. DHP has been found to be a strong antioxidant, and has been used in a variety of laboratory experiments due to its unique properties. DHP has also been studied for its potential use as an anti-inflammatory agent, as well as for its ability to protect cells against oxidative damage. Additionally, DHP has been studied for its potential to inhibit the growth of certain types of cancer cells.